Cas no 946361-13-3 (8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946361-13-3
• MF: C₁₅H₁₅N₅O₃
• MW: 313.311302423477
• CID: 5430137
• Update Time: 2025-07-15

8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(3-hydroxyphenyl)-2,4-dimethyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C15H15N5O3/c1-17-12-11(13(22)18(2)15(17)23)20-7-6-19(14(20)16-12)9-4-3-5-10(21)8-9/h3-5,8,21H,6-7H2,1-2H3
• InChI Key： XEQZISHLQXJTDD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C([H])=C(C=3[H])O[H])C([H])([H])C([H])([H])N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Research Briefing on 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 946361-13-3)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the potential of 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 946361-13-3) as a promising scaffold for drug development. This compound, characterized by its unique imidazopurine core and hydroxyphenyl substituent, has garnered attention due to its potential biological activities, including kinase inhibition and modulation of cellular signaling pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic applications.

The synthesis of 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving condensation reactions and cyclization strategies, with particular emphasis on the regioselective introduction of the hydroxyphenyl group. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological studies have revealed that 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione exhibits significant inhibitory activity against a range of kinases, including cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). In vitro assays demonstrate its ability to disrupt cell cycle progression and induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth with minimal off-target effects, highlighting its therapeutic potential.

The compound's mechanism of action has been elucidated through structural biology approaches, including X-ray crystallography and molecular docking studies. These investigations reveal that the hydroxyphenyl moiety plays a critical role in binding to the ATP-binding pocket of target kinases, thereby inhibiting their activity. Additionally, the dimethylimidazopurine core contributes to the compound's stability and bioavailability, making it a viable candidate for further drug development. Computational modeling has further supported these findings, predicting favorable pharmacokinetic properties such as moderate plasma protein binding and acceptable metabolic stability.

Despite these promising findings, challenges remain in the development of 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione as a therapeutic agent. Issues such as solubility and formulation stability need to be addressed to enhance its clinical applicability. Ongoing research is focused on derivatization strategies to improve these properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical trials.

In conclusion, 8-(3-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a promising lead compound in the field of kinase inhibitor development. Its unique structural features and potent biological activity make it a valuable candidate for further investigation. Future research should prioritize optimizing its pharmacological profile and exploring its potential in combination therapies for oncology and other therapeutic areas. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in the coming years.